Cas no 1263063-15-5 ({1-methyl-3-phenyl-1H-thieno2,3-cpyrazol-5-yl}methanol)

• Product Name: {1-methyl-3-phenyl-1H-thieno2,3-cpyrazol-5-yl}methanol
• CAS No: 1263063-15-5
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD18426519
• CID: 4584035
• Update Time: 2025-11-02

{1-methyl-3-phenyl-1H-thieno2,3-cpyrazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-Methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol
• {1-methyl-3-phenyl-1H-thieno2,3-cpyrazol-5-yl}methanol

• MDL： MFCD18426519
• Inchi： 1S/C13H12N2OS/c1-15-13-11(7-10(8-16)17-13)12(14-15)9-5-3-2-4-6-9/h2-7,16H,8H2,1H3
• InChI Key： ARPBBSGGQDLQED-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C2C=C(CO)SC=2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on {1-methyl-3-phenyl-1H-thieno2,3-cpyrazol-5-yl}methanol

Comprehensive Guide to {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol (CAS No. 1263063-15-5): Properties, Applications, and Market Insights

{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol (CAS No. 1263063-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule combines a thienopyrazole core with a phenyl substituent and a hydroxymethyl functional group, making it a versatile intermediate for drug discovery and advanced material synthesis. With the growing demand for novel heterocyclic compounds in medicinal chemistry, this substance has become a subject of intense study due to its unique structural features and potential applications.

The molecular structure of {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol features a fused thiophene-pyrazole system, which is increasingly recognized as a privileged scaffold in drug design. Recent trends in pharmaceutical research highlight the importance of such heterocyclic frameworks, particularly for developing kinase inhibitors and anti-inflammatory agents. The presence of both hydrophobic (phenyl) and hydrophilic (hydroxymethyl) moieties in this compound enhances its potential as a building block for drug candidates with improved pharmacokinetic properties.

In synthetic chemistry applications, {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol serves as a valuable precursor for the preparation of more complex molecular architectures. Its thienopyrazole core is particularly attractive for creating fluorescent materials and organic semiconductors, aligning with current research trends in organic electronics. The compound's ability to participate in various coupling reactions makes it a versatile tool for materials scientists exploring new functional materials.

Analytical characterization of {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical instrumentation have made it easier to study such complex heterocyclic systems, contributing to better understanding of their properties and behavior.

The pharmaceutical potential of {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol derivatives is particularly promising in the context of targeted therapies. Researchers are investigating its analogs as potential modulators of various biological pathways, with special focus on inflammatory and proliferative diseases. The compound's scaffold shows structural similarity to several clinically validated drug molecules, making it an attractive starting point for medicinal chemistry programs.

From a commercial perspective, the market for specialized heterocyclic compounds like {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol is experiencing steady growth. Pharmaceutical companies and research institutions are increasingly seeking such building blocks for their drug discovery pipelines. The compound's CAS number (1263063-15-5) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research purposes.

Safety considerations for handling {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

Future research directions for {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol include exploration of its biological activity profile and further derivatization possibilities. The growing interest in thienopyrazole-based compounds suggests that this molecule will continue to be an important subject of study in both academic and industrial settings. Its structural features make it particularly relevant for current drug discovery challenges, including the need for novel scaffolds with improved target selectivity.

For researchers interested in obtaining {1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol, several specialty chemical suppliers offer this compound in various quantities and purity grades. The CAS registry number 1263063-15-5 should be used when searching for this specific chemical to ensure accurate identification. Custom synthesis services are also available for those requiring modified versions or larger quantities of this interesting heterocyclic building block.